![molecular formula C13H25N3O3 B6158829 tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate CAS No. 1779650-66-6](/img/no-structure.png)
tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate
Overview
Description
Tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate (TBEC) is a synthetic compound that has been gaining attention in recent years due to its potential applications in scientific research. TBEC is a member of the piperazine family of compounds and is composed of a tert-butyl group, a methylcarbamoyl group, an ethyl group and a carboxyl group. TBEC has a relatively simple structure and is relatively easy to synthesize, making it an attractive option for scientific research applications.
Scientific Research Applications
Tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been studied for its potential applications in a variety of scientific research areas. tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been shown to act as a catalyst in certain chemical reactions, and has been used in the synthesis of various organic compounds. tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has also been studied for its potential use as an anti-inflammatory agent, with promising results. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been studied for its potential use as an anti-cancer agent, and has been shown to have some activity against certain types of cancer cells.
Mechanism of Action
The mechanism of action of tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate is not completely understood. However, it is known that tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate binds to certain enzymes in the body, which can affect the activity of those enzymes. This can lead to a variety of physiological effects, depending on the enzyme affected. For example, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects
tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been studied for its potential biochemical and physiological effects. tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been shown to have anti-inflammatory activity, and has been shown to reduce inflammation in a variety of animal models. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has been shown to inhibit the growth of certain types of cancer cells, and has been shown to reduce the spread of certain types of cancer. tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has also been shown to have an effect on the metabolism of certain drugs, which can affect their efficacy.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has several advantages for use in lab experiments. First, it is relatively easy to synthesize, making it an attractive option for research purposes. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate is relatively stable and has a relatively low toxicity, making it safe to use in experiments. However, there are some limitations to using tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate in lab experiments. For example, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate can be difficult to purify, and can be expensive to obtain in large quantities. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate has a relatively short half-life, which can limit its use in long-term experiments.
Future Directions
The potential applications of tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate are still being explored. One potential future direction is to further study the biochemical and physiological effects of tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate could be studied for its potential use as an anti-cancer agent, as well as its potential to act as a catalyst in certain chemical reactions. Additionally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate could be studied for its potential use as an anti-inflammatory agent, as well as its potential to act as a drug metabolism inhibitor. Finally, tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate could be studied for its potential use as a therapeutic agent, as well as its potential to act as a drug delivery vehicle.
Synthesis Methods
Tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate can be synthesized using a variety of methods. The most common method is to react tert-butyl alcohol with ethyl methylcarbamate in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of the desired tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate and the by-product, ethyl carbamate. The mixture can then be purified by distillation or recrystallization. Other methods of synthesis include the use of a Grignard reagent and the use of a palladium-catalyzed reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate involves the reaction of tert-butyl 3-(piperazin-1-yl)propanoate with methyl isocyanate in the presence of a base to form tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate.", "Starting Materials": [ "tert-butyl 3-(piperazin-1-yl)propanoate", "methyl isocyanate", "base" ], "Reaction": [ "Add methyl isocyanate to a solution of tert-butyl 3-(piperazin-1-yl)propanoate in a suitable solvent.", "Add a base to the reaction mixture to facilitate the reaction.", "Heat the reaction mixture to a suitable temperature and allow the reaction to proceed for a suitable amount of time.", "Isolate the product by standard workup procedures." ] } | |
CAS RN |
1779650-66-6 |
Product Name |
tert-butyl 3-[2-(methylcarbamoyl)ethyl]piperazine-1-carboxylate |
Molecular Formula |
C13H25N3O3 |
Molecular Weight |
271.4 |
Purity |
0 |
Origin of Product |
United States |
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